Cas no 1602518-40-0 (1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene)

• Product Name: 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene
• CAS No: 1602518-40-0
• MF: C₁₃H₁₈FIO
• MW: 336.184299945831
• CID: 6309515
• PubChem ID: 114772932
• Update Time: 2025-05-21

1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene
• 1-fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene
• 1602518-40-0
• EN300-1134250

• Inchi： 1S/C13H18FIO/c1-10(2)7-8-16-13(9-15)11-3-5-12(14)6-4-11/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： XDZGKRLWDMOBTO-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)F)OCCC(C)C

Computed Properties

• Exact Mass: 336.03864g/mol
• Monoisotopic Mass: 336.03864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene

1-Fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene: A Comprehensive Overview of Its Properties and Applications

1-Fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene (CAS No. 1602518-40-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This aromatic compound features a fluorine substituent and an iodo-alkoxy side chain, making it particularly interesting for researchers in medicinal chemistry and material science.

The molecular structure of 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene combines several functional groups that contribute to its distinctive properties. The presence of both halogen atoms (fluorine and iodine) in different positions of the benzene ring creates opportunities for diverse chemical transformations. Current research trends show growing interest in such multi-halogenated aromatic compounds, especially in the development of novel pharmaceutical intermediates and specialty chemicals.

From a synthetic chemistry perspective, CAS 1602518-40-0 serves as a valuable building block for more complex molecules. Its 3-methylbutoxy group provides lipophilicity, while the iodoethyl moiety offers a reactive site for further functionalization. These characteristics align with current industry demands for versatile chemical intermediates that can be tailored for specific applications. Recent publications in organic chemistry journals have highlighted similar compounds for their potential in catalysis and materials design.

The physicochemical properties of 1-fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene make it particularly suitable for applications requiring thermal stability and controlled reactivity. Analytical studies suggest that the compound maintains stability under various conditions, which is crucial for its potential use in advanced material formulations. This stability profile has become increasingly important as industries seek more reliable and durable chemical components.

In the pharmaceutical sector, compounds like 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene are being investigated for their potential as drug discovery intermediates. The presence of both fluorine and iodine atoms offers unique opportunities for structure-activity relationship studies, particularly in the development of targeted therapies. Recent trends in medicinal chemistry emphasize the importance of such halogen-containing scaffolds for improving drug potency and metabolic stability.

The synthesis and handling of CAS 1602518-40-0 require specialized knowledge in organofluorine chemistry and halogenation techniques. Current best practices emphasize the importance of controlled reaction conditions to maintain the integrity of both the fluoro and iodo functional groups. These technical considerations are particularly relevant given the growing demand for high-purity specialty chemicals in research and industrial applications.

From a commercial perspective, 1-fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene represents an interesting case study in the specialty chemicals market. The compound's unique combination of properties positions it well for niche applications where conventional chemicals may not suffice. Market analysts note increasing interest in such multi-functional aromatic compounds, particularly from the pharmaceutical and advanced materials sectors.

Environmental and safety considerations for 1-fluoro-4-2-iodo-1-(3-methylbutoxy)ethylbenzene follow standard protocols for halogenated organic compounds. Proper handling procedures and waste management practices are essential, reflecting the broader industry trend toward sustainable chemistry practices. These considerations are particularly important given the current regulatory focus on green chemistry principles across all chemical industries.

Future research directions for CAS 1602518-40-0 may explore its potential in catalytic applications or as a precursor for functional materials. The compound's structural features suggest possible utility in developing new liquid crystal materials or organic electronic components, areas that are receiving significant attention in materials science research. Such applications would leverage the compound's aromatic stability and halogen functionality.

In conclusion, 1-fluoro-4-[2-iodo-1-(3-methylbutoxy)ethyl]benzene represents an intriguing example of modern specialty chemical innovation. Its combination of fluorine and iodine substituents, along with the 3-methylbutoxy side chain, creates numerous possibilities for scientific and industrial applications. As research continues to explore the potential of such multi-functional aromatic compounds, CAS 1602518-40-0 is likely to remain an important subject of study in both academic and industrial settings.